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Compound of Interest

Compound Name:
4-Acetyl-3-methyl-2-

phenylmorpholine

Cat. No.: B12008661

Get Quote

Executive Summary
4-Acetyl-3-methyl-2-phenylmorpholine is the

-acetylated derivative of the psychostimulant phenmetrazine (3-methyl-2-phenylmorpholine). In
drug development and forensic toxicology, this compound serves two critical roles: it is a
potential metabolic marker of phenmetrazine abuse and a specific impurity formed during the
synthesis of phenmetrazine via

-acetylation routes.

This guide provides a rigorous structural analysis framework. Unlike simple aliphatic amines,

this molecule exhibits complex stereochemical behavior due to the interplay between its two

chiral centers (C2, C3) and the restricted rotation of the

-acetyl amide bond. This results in the presence of diastereomers and solution-state rotamers,
necessitating advanced spectroscopic discrimination.

Structural Dynamics & Stereochemistry
The core morpholine ring contains two chiral centers at positions 2 and 3.
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Ring Diastereomers: The substituents can be cis or trans. The pharmacologically active

parent compound, phenmetrazine, is predominantly the trans isomer (

or

).

Amide Rotamers: Acetylation at the nitrogen (position 4) creates a tertiary amide. The partial

double-bond character of the N-C=O bond restricts rotation, leading to the existence of E

(entgegen) and Z (zusammen) rotamers in solution.

Implication for Analysis: Researchers must anticipate signal doubling in NMR spectra at room

temperature. This is not an impurity but a fundamental property of the molecule's conformers.

Analytical Workflow
The following workflow integrates mass spectrometry for molecular weight confirmation and

NMR for stereochemical assignment.
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Figure 1: Integrated workflow for the isolation and structural validation of N-acetylated

morpholines.

Spectroscopic Characterization
Mass Spectrometry (GC-MS)
Under Electron Ionization (EI) at 70 eV, the molecule (

, MW 219.28) follows a distinct fragmentation pathway driven by the stability of the morpholine
ring and the acetyl group.

Predicted Fragmentation Pattern:

Molecular Ion (
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):

219 (Weak to Moderate).

Loss of Acetyl (

):

177 (Phenmetrazine core).

-Cleavage: The primary fragmentation occurs at the bond adjacent to the nitrogen, often
yielding fragments characteristic of the benzyl moiety or the acetylated amine.

McLafferty Rearrangement: Not prominent due to the cyclic structure, but loss of ketene (

) is possible.

Table 1: Key Diagnostic Ions

m/z Fragment Identity Mechanism

219 Molecular Ion

176 Loss of Acetyl radical

114 Ring Fragment
Retro-Diels-Alder type

cleavage

91
Tropylium ion (Benzyl

cleavage)

43
Acetylium ion (Diagnostic for

N-acetyl)

Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for distinguishing the trans vs. cis ring configuration and observing

rotamers.

Experimental Setup:
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Solvent: DMSO-

or

. (DMSO is preferred to separate water peaks and sharpen amide signals).

Temperature: 298 K (Rotamers distinct) vs. 373 K (Coalescence).

1H NMR Interpretation (Trans-Isomer): Due to the N-acetyl group, the signals for H2 (benzylic)

and H3 (methyl-bearing) will appear as two sets of multiplets.

Major Rotamer (~70%): H2 typically shifts downfield due to the anisotropy of the carbonyl

oxygen.

Minor Rotamer (~30%): H2 appears slightly upfield.

Coupling Constants (

): The

coupling constant is critical. For trans-phenmetrazine derivatives,

is typically 8–10 Hz (anti-periplanar arrangement). For cis,

is smaller (2–5 Hz).

Table 2: Predicted Chemical Shifts (1H NMR in

)
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Position Proton

Chemical Shift
(

ppm)

Multiplicity Note

Acetyl 2.05 / 2.12 Singlet (Split) Rotamer pair

C3-Me 0.95 / 1.05 Doublet Rotamer pair

C2 4.60 / 5.20
Doublet of

Doublets

Diagnostic for

stereochem

C3 4.10 / 4.45 Multiplet
Overlaps with

ring protons

Aromatic 7.20 - 7.40 Multiplet
Unaffected by

rotamers

Experimental Protocols
Protocol A: GC-MS Screening
Objective: Confirm molecular weight and purity.

Preparation: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade).

Instrument: Agilent 5977B MSD or equivalent.

Column: HP-5ms Ultra Inert (30 m x 0.25 mm x 0.25 µm).

Inlet: Splitless mode, 250°C.

Oven Program:

Hold 50°C for 1 min.

Ramp 20°C/min to 280°C.

Hold 5 min.

Acquisition: Scan mode 40–500 amu.
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Protocol B: NMR Structural Elucidation
Objective: Determine stereochemistry and rotamer ratio.

Preparation: Dissolve 10–15 mg of sample in 0.6 mL

. Ensure solution is clear.

Acquisition:

1H (Proton): 16 scans, relaxation delay (

)

5 seconds to ensure accurate integration of rotamers.

NOESY: 2D experiment to correlate the acetyl methyl group protons with the ring protons.

Interpretation: If the acetyl methyl shows a strong NOE to H3, it suggests the oxygen of

the amide is pointing away from H3 (depending on specific steric crowding).

Variable Temperature (Optional): Heat sample to 100°C. If peaks coalesce into single

averages, the rotamer hypothesis is confirmed.

Mechanistic Visualization: Fragmentation
Understanding the mass spectral fragmentation aids in differentiating this compound from

regioisomers.
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Figure 2: Proposed EI-MS fragmentation pathway for 4-Acetyl-3-methyl-2-phenylmorpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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